Cas no 126582-57-8 (N-(2-methoxyphenyl)-3-phenylprop-2-enamide)

• Product Name: N-(2-methoxyphenyl)-3-phenylprop-2-enamide
• CAS No: 126582-57-8
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 3701163
• PubChem ID: 732134
• Update Time: 2025-04-22

N-(2-methoxyphenyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(2-methoxyphenyl)-3-phenyl-, (2E)-
• (E)-N-(2-methoxyphenyl)-3-phenylprop-2-enamide
• N-(2-methoxyphenyl)-3-phenylprop-2-enamide
• EN300-26787506
• N-(2-Methoxyphenyl)Cinnamamide
• (2E)-N-(2-methoxyphenyl)-3-phenylprop-2-enamide
• AB00077285-01
• o-Cinnamanisidide
• AKOS001320080
• CHEMBL2336355
• 2-Propenamide, N-(2-methoxyphenyl)-3-phenyl-
• HMS1446G01
• (2E)-N-(2-Methoxyphenyl)-3-phenyl-2-propenamide #
• N-(2-Methoxyphenyl)-3-phenylpropenamide
• CCG-356580
• BDBM50429762
• 126582-57-8
• N-(2-methoxyphenyl)-3-phenylacrylamide
• STK326543
• EN300-27121295
• 6889-84-5
• IDI1_016800
• RMBQQMJNYKVGEL-VAWYXSNFSA-N

• Inchi： 1S/C16H15NO2/c1-19-15-10-6-5-9-14(15)17-16(18)12-11-13-7-3-2-4-8-13/h2-12H,1H3,(H,17,18)/b12-11+
• InChI Key： RMBQQMJNYKVGEL-VAWYXSNFSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 253.110278721Da
• Monoisotopic Mass: 253.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų